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Compound of Interest

Compound Name: Tetrachlorocatechol

Cat. No.: B074200

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tetrachlorocatechol (TCC), a chlorinated aromatic compound, is a significant metabolite of
the widely used pesticide pentachlorophenol (PCP) and is also found in industrial effluents,
particularly from pulp and paper bleaching processes. This document provides a
comprehensive overview of the health and safety information for Tetrachlorocatechol,
compiled to assist researchers, scientists, and drug development professionals in handling and
assessing the risks associated with this compound. The guide details its physicochemical
properties, toxicological data, known metabolic pathways, and safety precautions. All
gquantitative data are presented in structured tables for clarity, and key processes are visualized
using diagrams.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Tetrachlorocatechol is
fundamental to its safe handling and the design of relevant experiments.
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Property Value Reference
Chemical Formula CeH2ClaO2 [1]
Molecular Weight 247.89 g/mol [1]
CAS Number 1198-55-6 [1]
Appearance White to off-white solid [1]
Melting Point 194 °C [1]
Density 1.848 g/cm3 (at 20 °C) [1]

3,4,5,6-Tetrachloro-1,2-
Synonyms benzenediol, [1]

Tetrachloropyrocatechol

Toxicological Data

The toxicological profile of Tetrachlorocatechol indicates that it is a hazardous compound
requiring careful handling. The available acute toxicity data are summarized below.

Acute Toxicity
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. Route of -
Species o . Toxicity Value Reference
Administration

Cyprinus carpio 24-hour LC50: 4.73
Water exposure [2]
(Common Carp) mg/L
48-hour LC50: 3.95 2]
mg/L
72-hour LC50: 3.20 o]
mg/L
96-hour LC50: 2.43 2]
mg/L
LD50 data not
explicitly found in the
reviewed literature.
Mus musculus Acute toxicity has
Oral ) ) [3]
(Mouse) been investigated, but
specific LD50 values
were not provided in
the search results.
LD50 data not
Intraperitoneal explicitly found in the

reviewed literature.

Note: While specific LD50 values for mice were not found for Tetrachlorocatechol, a study on
related chlorophenols indicated that the acute oral LD50 for pentachlorophenol in female mice
Is 117 mg/kg and in male mice is 177 mg/kg[3]. This suggests that Tetrachlorocatechol is also
likely to be highly toxic.

Other Toxicological Information

e Mechanism of Toxicity: The primary mechanism of toxicity for Tetrachlorocatechol and
other chlorinated catechols is believed to be the uncoupling of oxidative phosphorylation[4]
[5][6]. This process disrupts the mitochondrial electron transport chain, leading to a decrease
in ATP synthesis without inhibiting the respiratory chain itself[6]. The energy that would have
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been used for ATP production is instead dissipated as heat. This disruption of cellular energy
metabolism can lead to widespread cellular dysfunction and, ultimately, cell death.

o Genotoxicity: There is limited specific information on the genotoxicity of
Tetrachlorocatechol in the provided search results. However, as a metabolite of
pentachlorophenol, which is a suspected carcinogen, its potential for genotoxic effects
should be considered.

Metabolism and Signaling Pathways
Metabolic Formation of Tetrachlorocatechol from
Pentachlorophenol

Tetrachlorocatechol is a major metabolite of pentachlorophenol (PCP) in various organisms,
including rodents[7]. The metabolic conversion is an oxidative dechlorination process.

Oxidative Dechlorination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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